Nitric acid

Specification

• CAS No.: 122392-03-4
• Molecular Formula: HNO3
• Molecular Weight: 63.013 g/mol
• IUPAC Name: nitric acid
• Standard InChI: InChI=1S/HNO3/c2-1(3)4/h(H,2,3,4)
• Standard InChI Key: GRYLNZFGIOXLOG-UHFFFAOYSA-N
• Impurities: LESS THAN 0.5% BY WT IN TOTAL CHLORIDES, SULFATE, ARSENIC, HEAVY METALS, AND IRON
• SMILES: [N+](=O)(O)[O-]
• Canonical SMILES: [N+](=O)(O)[O-]
• Boiling Point: 181 °F at 760 mm Hg (NIOSH, 2016); 83 °C; 121 °C; 181°F
• Colorform: Transparent, colorless, or yellowish, fuming, hygroscopic, corrosive liquid; Colorless, yellow, or red fuming liquid.; Concentrated nitric acid is a colorless to yellow liquid.; Forms white, monoclinic crystals
• Melting Point: -44 °F (NIOSH, 2016); -41.6 °C; -44°F

Introduction

Fundamental Properties and Characteristics

Nitric acid is a colorless to pale yellow liquid with a suffocating odor that turns increasingly yellow when exposed to light due to its photosensitivity and subsequent decomposition. With the chemical formula HNO₃, this strong mineral acid has a molecular weight of 63.013 and is classified as a nitrate compound. At room temperature, pure nitric acid exists as a liquid with a melting point of -41°C and a boiling point of 83°C. The compound possesses a density of approximately 1500 kg/m³, making it heavier than water.

Chemically, nitric acid demonstrates strong acidic properties and functions as a powerful oxidizing agent capable of dissolving most metals, with notable exceptions including some noble metals and certain alloys. The acid readily dissociates in aqueous solutions, though research has shown its dissociation behavior varies significantly based on concentration and environmental conditions. In its structure, the hydrogen atom in nitric acid carries an oxidation number of +1, contributing to its reactive nature.

Several synonyms exist for nitric acid in scientific and historical literature, including hydrogen nitrate, hydrogen(I) nitrate, and "aqua fortis" (strong water) – the latter being a historical term dating back to alchemical practices. This nomenclature variety reflects the compound's long-standing importance in chemical research and industrial applications throughout history.

Physical Properties

The physical state of nitric acid depends significantly on its concentration and temperature. Pure nitric acid is a mobile, colorless liquid that tends to emit reddish-brown fumes of nitrogen dioxide, particularly when exposed to air. This characteristic appearance serves as a visual indicator of its presence and concentration in laboratory and industrial settings.

Table 1: Key Physical Properties of Nitric Acid

Property	Value
Molecular Formula	HNO₃
Formula Weight	63.013
CAS Registry Number	7697-37-2
Physical State (at STP)	Colorless liquid
Melting Point	-41°C
Boiling Point	83°C
Density	1500 kg/m³

The acid forms azeotropes (constant-boiling mixtures) with water at specific concentrations, which impacts its industrial preparation and purification processes. Commercial preparations of nitric acid typically contain 68-70% HNO₃ by weight, representing the most common concentration used in laboratory and industrial applications. Higher concentrations, such as 90% and fuming nitric acid (>90%), exhibit different physical characteristics and find use in specialized applications requiring stronger oxidizing properties.

Chemical Composition and Structure

Nitric acid consists of hydrogen, nitrogen, and oxygen in a precise ratio, with elemental analysis revealing its composition to be 1.60% hydrogen, 22.23% nitrogen, and 76.17% oxygen by weight. This composition gives rise to its distinctive chemical behavior and reactivity patterns observed in various chemical reactions.

In its molecular structure, nitric acid features a hydrogen atom bonded to a nitrate group (NO₃⁻), with the hydrogen capable of dissociating in solution to release a proton (H⁺). The nitrogen atom in the molecule exists in a high oxidation state, contributing to the compound's strong oxidizing properties that enable it to react with numerous substances, particularly metals and organic compounds.

The isotope pattern of nitric acid shows natural variations based on the isotopic distributions of its constituent elements, which can be detected through advanced analytical techniques such as mass spectrometry. These isotopic patterns serve as important identifiers in analytical chemistry and environmental monitoring of nitric acid and its derivatives.

Production Methods and Industrial Synthesis

Modern industrial production of nitric acid primarily relies on the Ostwald process, a multi-step procedure developed in the early 20th century that remains the dominant manufacturing method worldwide. This process represents a significant achievement in chemical engineering, enabling large-scale production to meet global demand across various industries.

The Ostwald Process

The Ostwald process involves three principal steps that convert ammonia into nitric acid through a series of catalytic reactions and oxidation processes. The process begins with the catalytic oxidation of ammonia (NH₃) with air over a platinum-rhodium catalyst at high temperatures (around 800-900°C), which produces nitric oxide (NO). This exothermic reaction forms the foundation of the entire production process and requires precise control of reaction conditions to maximize yield and efficiency.

In the second step, the nitric oxide undergoes further oxidation, reacting with oxygen to form nitrogen dioxide (NO₂). This step occurs at lower temperatures than the initial ammonia oxidation and represents a critical intermediate stage in converting nitrogen compounds to the final acid product. The reaction rate in this phase depends on several factors, including temperature, pressure, and the concentration of reactants.

Purification and Concentration

After initial production, nitric acid undergoes purification and concentration procedures to meet specific grade requirements for different applications. Distillation represents one common method for purifying and concentrating nitric acid, though the formation of azeotropes with water places limitations on the maximum concentration achievable through simple distillation techniques.

Commercial nitric acid is available in several standard concentrations, including 68-70% (technical grade), 90% (ACS reagent grade), and >99.5% (fuming nitric acid). Producing high-purity grades for specialized laboratory and analytical applications requires additional purification steps to remove trace contaminants such as chlorides, sulfates, and heavy metals, which might interfere with sensitive chemical reactions and analyses.

Industrial Applications and Utilization

Nitric acid serves as a fundamental chemical in numerous industrial sectors, with applications spanning from agricultural fertilizer production to metal processing and organic synthesis. Its strong oxidizing properties and acidic nature make it particularly valuable in processes requiring controlled oxidation or acidification.

Fertilizer Production

The most significant industrial application of nitric acid by volume involves the production of fertilizers, particularly ammonium nitrate. In this process, nitric acid reacts with ammonia to produce ammonium nitrate (NH₄NO₃), which serves as an important nitrogen-rich fertilizer for agricultural applications worldwide. This reaction represents a critical link in the global nitrogen cycle as managed by human agricultural activities.

Other nitrogen-containing fertilizers produced using nitric acid include calcium ammonium nitrate and various nitrophosphate compounds that provide essential nutrients for plant growth. The controlled release of nitrogen from these fertilizers helps maximize crop yields while minimizing environmental impacts when properly applied according to agricultural best practices.

Metal Processing and Refining

In metallurgical applications, nitric acid functions as an effective agent for metal dissolution, purification, and surface treatment. The acid readily dissolves many metals, including copper, silver, and zinc, making it valuable in metal refining processes where separation of different metallic elements is required. This property also finds application in etching and engraving metals for both industrial and artistic purposes.

Passivation of stainless steel represents another important industrial application, where nitric acid treatment creates or enhances the protective oxide layer on metal surfaces. This process significantly improves corrosion resistance by forming a thin, stable oxide film that prevents further oxidation and degradation of the underlying metal, extending the service life of stainless steel components in corrosive environments.

Chemical Synthesis and Research Applications

In organic chemistry, nitric acid serves as a nitrating agent for aromatic compounds, enabling the synthesis of numerous important intermediates for pharmaceuticals, dyes, explosives, and other chemical products. The nitration reaction typically requires careful control of temperature and concentration to achieve selective nitration while minimizing side reactions and potential safety hazards.

Laboratory applications of nitric acid encompass analytical procedures such as sample digestion for elemental analysis, where the strong oxidizing properties help convert complex samples into simpler forms for quantitative determination. The acid also functions as a cleaning agent for laboratory glassware, particularly for removing metal residues that resist other cleaning methods. In standardized analytical methods, specific grades of nitric acid provide the controlled acidity and oxidizing conditions needed for reproducible results.

Current Research and Scientific Findings

Recent scientific investigations have expanded our understanding of nitric acid's behavior at molecular and interfacial levels, providing insights that complement traditional knowledge about this important compound. These research findings enhance fundamental understanding while potentially enabling new applications and improved processes.

Interfacial Behavior and Dissociation Dynamics

Collaborative research conducted by scientists at Pacific Northwest National Laboratory, University of California at Irvine, and Helmholtz-Zentrum Berlin has revealed unexpected behavior of nitric acid at water interfaces. Contrary to conventional expectations, the study found that nitric acid dissociates less at water interfaces than in bulk solution, particularly at higher concentrations. This finding challenges previous assumptions about acid behavior at interfaces and carries implications for understanding atmospheric and environmental chemistry involving nitric acid.

Using advanced experimental techniques including x-ray photoelectron spectroscopy combined with first-principles molecular simulations, researchers determined that hydrogen bonding plays a crucial role in stabilizing undissociated nitric acid molecules at interfaces. At higher concentrations, nitric acid molecules form hydrogen-bonded structures that effectively reduce dissociation rates, creating a supportive network that maintains molecular integrity. This behavior differs significantly from that observed in dilute solutions, where dissociation occurs more readily.

The researchers utilized supercomputing resources through the U.S. Department of Energy's INCITE program to perform the complex calculations necessary for modeling the molecular dynamics at play in these systems. These computational approaches allowed visualization of hydrogen bond formation and breaking that could not be directly observed through experimental methods alone, highlighting the value of combined theoretical and experimental approaches in modern chemical research.

Analytical Advancements and Standardization

Recent updates to analytical standards for nitric acid reflect ongoing refinements in testing methodologies and quality specifications for reagent-grade chemicals. For example, the American Chemical Society's Committee on Analytical Reagents has updated specifications for 90% nitric acid, incorporating modern analytical techniques such as ICP-OES (Inductively Coupled Plasma Optical Emission Spectrometry) for heavy metals analysis. These standards ensure consistent quality for research and analytical applications requiring high-purity reagents.

Analytical protocols for nitric acid typically include tests for assay (concentration determination), dilution test, residue after ignition, dissolved oxides, and specific impurities including chloride, sulfate, arsenic, heavy metals, and iron. Modern analytical approaches emphasize both chemical purity and instrumental analysis to provide comprehensive characterization of nitric acid samples for critical applications.